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Compound of Interest

Compound Name: Isooctyl nitrate

Cat. No.: B3281456

Essential Safety and Handling Guide for Isooctyl
Nitrate

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Isooctyl nitrate. The
following procedures detail operational, storage, and disposal plans to ensure a safe laboratory
environment.

Immediate Safety Precautions

Isooctyl nitrate is a harmful substance that requires careful handling to prevent injury.[1] It is
classified as a combustible liquid and can be harmful if swallowed, inhaled, or in contact with
skin.[2] It may cause skin and serious eye irritation, as well as respiratory irritation.[2] Always
handle this chemical in a well-ventilated area and avoid contact with skin and eyes.[3][4][5]

Chemical and Physical Properties

The following table summarizes key quantitative data for Isooctyl nitrate. Note that some
values may vary between suppliers.
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Property Value Source(s)
UN Number 2821 [1]
Chemical Formula C8H17NO3 [1][5]
Molecular Weight 175.23 g/mol [5]

Boiling Point 60.3°C to >100°C [2][5]
Melting Point -153.7°C to -76°C [2][5]

Flash Point >65°C to >70°C (Closed Cup) [2][6]
Lower Explosion Limit 0.25% - 0.3% v/v [2][6]
Upper Explosion Limit 7% viv [6]

Specific Gravity 0.97 (15.6°C) [6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Isooctyl nitrate. The type of protective
equipment must be selected based on the concentration and amount of the substance at the
specific workplace.[3]
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PPE Category

Specification

Rationale and Source(s)

Eye and Face Protection

Safety glasses with side-
shields (conforming to EN166
or NIOSH standards) or tightly
fitting safety goggles. A face
shield may be necessary for
splash risks.[3][4]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin and Body Protection

Chemical-impermeable gloves
(e.g., Nitrile, conforming to EN
374).[3][7] Wear impervious
and fire/flame resistant clothing
or a lab coat.[3][4] Protective
boots may be required for

larger quantities.

Prevents skin contact, which
can be harmful.[2] Gloves
should be inspected before
use and disposed of properly

after contamination.[3][7]

Respiratory Protection

Work in a well-ventilated area
or fume hood.[5] If exposure
limits are exceeded or
ventilation is inadequate, use a
full-face vapor respirator.[4]
For firefighting, a self-
contained breathing apparatus
(SCBA) is mandatory.[3][4]

Protects against inhalation of
harmful vapors or mists that

can cause respiratory irritation.

[2]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

» Ventilation: Always handle Isooctyl nitrate in a well-ventilated area. A chemical fume hood is

strongly recommended.[5]

o Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.

« Ignition Sources: Remove all sources of ignition, such as sparks or open flames. Use non-

sparking tools and take measures to prevent electrostatic discharge.[4][5]
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2. Handling Procedure:

» Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

» Avoid Contact: Avoid all contact with skin and eyes, and do not breathe vapors or mists.[2][3]

o Dispensing: When transferring the chemical, do so carefully to avoid splashing and the
formation of aerosols.[3][5]

3. Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][4][5]

» Conditions: Store away from direct sunlight, heat, and incompatible materials such as strong
bases, acids, and oxidizers.[2]

e Segregation: Store apart from foodstuff containers.[5]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Isooctyl nitrate.
Emergency and Disposal Plans
Spill Management:

o Evacuate: Evacuate personnel from the immediate spill area.[3]
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e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so. Use an inert absorbent
material to contain the spill. Do not let the product enter drains.[3][7]

o Cleanup: Wearing appropriate PPE, collect the absorbed material using non-sparking tools
and place it into a suitable, closed container for disposal.[3][4]

Disposal Plan:

o Chemical Waste: Isooctyl nitrate and any contaminated materials must be disposed of as
hazardous waste.[7] The material can be sent to a licensed chemical destruction plant or
disposed of via controlled incineration with flue gas scrubbing.[3][4] Do not discharge into
sewer systems.[3]

o Contaminated Packaging: Containers should be triple-rinsed. The rinsate should be collected
as hazardous waste.[3][4] After rinsing, the packaging can be punctured to prevent reuse
and then offered for recycling or disposed of in a sanitary landfill.[3][4]

First Aid Procedures:

 Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide
artificial respiration and consult a physician.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a physician.[3]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Consult a physician immediately.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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